Cas no 1339722-19-8 (3-Bromo-1-isopropylpyrazin-2(1H)-one)

• Product Name: 3-Bromo-1-isopropylpyrazin-2(1H)-one
• CAS No: 1339722-19-8
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 4695520
• Update Time: 2023-08-15

3-Bromo-1-isopropylpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-isopropylpyrazin-2(1H)-one
• 3-Bromo-1-isopropyl-1H-pyrazin-2-one
• 3-bromo-1-(propan-2-yl)-1,2-dihydropyrazin-2-one

• Inchi： 1S/C7H9BrN2O/c1-5(2)10-4-3-9-6(8)7(10)11/h3-5H,1-2H3
• InChI Key： GITVTOGROTXXGE-UHFFFAOYSA-N
• SMILES： BrC1C(N(C=CN=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 233
• Topological Polar Surface Area: 32.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines